Cas no 62606-14-8 (Benzene, 1-chloro-3-(methylsulfonyl)-5-nitro-)

• Product Name: Benzene, 1-chloro-3-(methylsulfonyl)-5-nitro-
• CAS No: 62606-14-8
• MF: C₇H₆ClNO₄S
• MW: 235.644839763641
• CID: 438384
• PubChem ID: 71384686
• Update Time: 2025-04-19

Benzene, 1-chloro-3-(methylsulfonyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-(methylsulfonyl)-5-nitro-
• 1-chloro-3-methylsulfonyl-5-nitrobenzene
• 1-Chloro-3-(methanesulfonyl)-5-nitrobenzene
• DTXSID90806937
• 62606-14-8

• Inchi： 1S/C7H6ClNO4S/c1-14(12,13)7-3-5(8)2-6(4-7)9(10)11/h2-4H,1H3
• InChI Key： JODICKQEXNVUDV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)S(C)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.97068
• Monoisotopic Mass: 234.9706065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28